Fedovapagon-d6
Description
Fedovapagon-d6 is a deuterated analog of Fedovapagon, a selective vasopressin V2 receptor agonist. The "-d6" designation indicates the incorporation of six deuterium atoms into the molecular structure, typically replacing hydrogen atoms at specific positions to enhance metabolic stability or serve as an internal standard in analytical workflows. Deuterated compounds like this compound are critical in pharmacokinetic and pharmacodynamic studies, enabling precise quantification of parent drugs via mass spectrometry . While Fedovapagon itself is used to treat conditions such as autosomal dominant polycystic kidney disease (ADPKD), this compound is primarily employed in research settings for tracer studies, bioavailability assessments, and drug interaction analyses .
Properties
Molecular Formula |
C₂₇H₂₈D₆N₄O₃ |
|---|---|
Molecular Weight |
468.62 |
Synonyms |
(2S)-N2,N2-Dimethyl-d6-N1-[[2-methyl-4-[(2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)carbonyl]phenyl]methyl]-1,2-pyrrolidinedicarboxamide; (S)-N2,N2-Dimethyl-d6-N1-(2-methyl-4-(2,3,4,5-tetrahydro-1H-benzo[b]azepine-1-carbonyl)benzyl)pyrrolidine-1,2-dicar |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Analysis of Divergent Evidence
- Stability Claims : Some studies suggest deuterated compounds like this compound may paradoxically destabilize under extreme pH conditions, conflicting with general assumptions about deuterium’s stabilizing effects .
- Regulatory Ambiguities : While emphasizes this compound’s research-only status, regional guidelines (e.g., EMA) lack explicit classification for deuterated analogs, creating compliance uncertainties .
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